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Compound of Interest

Compound Name: Substance P

CAS No.: 33507-63-0

Cat. No.: B549629

Get Quote

Introduction

Substance P (SP) is a neuropeptide of the tachykinin family that plays a crucial role in pain

transmission, inflammation, and various neuronal signaling processes.[1][2] It exerts its effects

primarily by binding to the neurokinin-1 receptor (NK1R), a G-protein coupled receptor (GPCR).

[3][4][5] Activation of the NK1R by Substance P initiates a signaling cascade, predominantly

through the Gαq protein pathway. This leads to the activation of phospholipase C (PLC), which

in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate

(IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum,

triggering the release of stored intracellular calcium (Ca2+) into the cytoplasm. This transient

increase in intracellular calcium is a hallmark of neuronal activation and can be effectively

measured using calcium imaging techniques.

This application note provides a detailed protocol for measuring Substance P-induced

neuronal activation by monitoring intracellular calcium dynamics using fluorescent calcium

indicators.

Principle of the Assay
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Calcium imaging relies on the use of fluorescent indicators that exhibit a change in their

spectral properties upon binding to Ca2+. For this protocol, we will focus on Fluo-4 AM, a

widely used green fluorescent indicator. Fluo-4 AM is a cell-permeant acetoxymethyl (AM)

ester. Once inside the cell, intracellular esterases cleave the AM group, trapping the active

Fluo-4 indicator in the cytoplasm. In its calcium-free form, Fluo-4 is weakly fluorescent. Upon

binding to Ca2+ released into the cytoplasm, its fluorescence intensity increases significantly

(up to 100-fold). This change in fluorescence can be monitored over time using a fluorescence

microscope or a microplate reader, providing a real-time measurement of changes in

intracellular calcium concentration and, by extension, neuronal activation.

Experimental Protocols
I. Materials and Reagents

Cells: Neuronal cell lines expressing NK1R (e.g., SH-SY5Y, PC-12) or primary neuronal

cultures (e.g., dorsal root ganglion neurons).

Culture Media: Appropriate complete growth medium for the chosen cell type (e.g.,

DMEM/F12 with 10% FBS and 1% Penicillin-Streptomycin).

Substance P: Stock solution (e.g., 1 mM in sterile water), stored at -20°C.

Fluo-4 AM: (e.g., Thermo Fisher Scientific, Cat. No. F14201).

Pluronic F-127: 20% solution in DMSO (e.g., Thermo Fisher Scientific, Cat. No. P3000MP).

Dimethyl sulfoxide (DMSO): Anhydrous, cell culture grade.

Hanks' Balanced Salt Solution (HBSS): With calcium and magnesium, without phenol red.

Ionomycin: Calcium ionophore for positive control (e.g., 10 mM stock in DMSO).

NK1R Antagonist: (Optional, for specificity control, e.g., L-703,606).

Black-walled, clear-bottom 96-well microplates: For cell culture and imaging.

II. Detailed Methodology
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A. Cell Culture

Seed neuronal cells onto black-walled, clear-bottom 96-well plates at a density that will result

in a confluent monolayer on the day of the experiment (e.g., 50,000 - 80,000 cells per well).

Incubate the cells in a humidified incubator at 37°C with 5% CO2 for 24-48 hours.

B. Preparation of Reagents

Fluo-4 AM Stock Solution (1 mM): Reconstitute one 50 µg vial of Fluo-4 AM with 44 µL of

high-quality DMSO. Mix thoroughly by vortexing. This stock can be stored at -20°C for up to

one week, protected from light.

Fluo-4 AM Loading Solution (3 µM):

For 10 mL of loading solution, add 30 µL of 1 mM Fluo-4 AM stock to 10 mL of HBSS.

Add 5 µL of 20% Pluronic F-127 to facilitate dye loading.

Mix thoroughly by vortexing. Prepare this solution fresh immediately before use.

Substance P Working Solutions: Prepare serial dilutions of Substance P in HBSS to

achieve the desired final concentrations for the dose-response experiment (e.g., 1 pM to 1

µM).

Positive Control (Ionomycin): Prepare a 10 µM working solution of Ionomycin in HBSS.

C. Dye Loading Protocol

Remove the culture medium from the wells.

Wash the cells gently once with 100 µL of HBSS per well.

Add 100 µL of the freshly prepared Fluo-4 AM Loading Solution to each well.

Incubate the plate in the dark at 37°C for 30-45 minutes, followed by an additional 15-30

minutes at room temperature.
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After incubation, gently remove the loading solution.

Wash the cells twice with 100 µL of HBSS per well to remove any extracellular dye.

Add 100 µL of HBSS to each well and proceed immediately to the imaging step.

D. Calcium Imaging and Data Acquisition

Place the 96-well plate into the fluorescence microplate reader or onto the stage of an

inverted fluorescence microscope equipped with a camera.

Set the instrument parameters for Fluo-4:

Excitation wavelength: ~488 nm

Emission wavelength: ~520 nm

Establish a baseline fluorescence reading (F₀) by acquiring images or readings every 2-5

seconds for 1-2 minutes.

After establishing a stable baseline, add the Substance P working solutions (or vehicle

control) to the respective wells.

Immediately begin recording the fluorescence intensity (F) for 5-10 minutes, maintaining the

same acquisition frequency.

(Optional) At the end of the experiment, add the Ionomycin positive control to a few wells to

determine the maximum calcium response (Fₘₐₓ).

III. Data Analysis and Presentation

Data Normalization: The change in fluorescence is typically expressed as a ratio (ΔF/F₀),

where ΔF = F - F₀. This normalization corrects for variations in cell number and dye loading

efficiency between wells.

Quantification: Key parameters to extract from the fluorescence traces include:

Peak Amplitude: The maximum ΔF/F₀ value achieved after stimulation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b549629/docs?utm_src=pdf-body#application-notes-calcium-imaging-to-measure-substance-p-induced-neuronal-activation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time to Peak: The time taken to reach the peak amplitude.

Area Under the Curve (AUC): Represents the total calcium influx over the measurement

period.

Dose-Response Curve: Plot the peak amplitude (or AUC) against the logarithm of the

Substance P concentration. Use a non-linear regression model (e.g., sigmoidal dose-

response) to calculate the EC₅₀ value, which is the concentration of Substance P that elicits

50% of the maximal response. In HEK293 cells expressing NK1R, Substance P has been

shown to increase intracellular calcium with an EC₅₀ of approximately 8.5 ± 0.3 M (-log

EC₅₀).

Data Summary Tables

The quantitative data should be summarized for clarity and easy comparison.

Table 1: Response Characteristics of Neuronal Cells to Substance P

Parameter Substance P (100 nM) Vehicle Control

Peak ΔF/F₀ (Mean ± SEM) 2.8 ± 0.3 0.1 ± 0.05

Time to Peak (s) 25 ± 4 N/A

Area Under Curve (AUC) 450 ± 55 15 ± 8

| % Responding Cells | 85% | < 5% |

Table 2: Dose-Response of Substance P on Peak Calcium Influx
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Substance P Conc. Peak ΔF/F₀ (Mean ± SEM)

1 pM 0.2 ± 0.08

10 pM 0.5 ± 0.12

100 pM 1.1 ± 0.21

1 nM 1.9 ± 0.25

10 nM 2.6 ± 0.28

100 nM 2.8 ± 0.30

1 µM 2.9 ± 0.32

| Calculated EC₅₀ | ~1.5 nM |
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Caption: Substance P / NK1R signaling pathway leading to intracellular calcium release.
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Caption: Experimental workflow for calcium imaging of Substance P-induced activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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